Cordiaquinol K

• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: (2E,7Z)-8-(2,5-dihydroxyphenyl)-6-hydroxy-2,6-dimethylocta-2,7-dienal
• InChI: InChI=1S/C16H20O4/c1-12(11-17)4-3-8-16(2,20)9-7-13-10-14(18)5-6-15(13)19/h4-7,9-11,18-20H,3,8H2,1-2H3/b9-7-,12-4+
• InChI Key: OWESAJYPRMLEGK-AYMHWXCPSA-N
• Isomeric SMILES: C/C(=C\CCC(C)(/C=C\C1=C(C=CC(=C1)O)O)O)/C=O
• Canonical SMILES: CC(=CCCC(C)(C=CC1=C(C=CC(=C1)O)O)O)C=O
• Synonyms: cordiaquinol K

Description

Cordiaquinol K is a secondary metabolite isolated from the wood of Cordia fragrantissima (Boraginaceae). Structurally, it is identified as a deep yellow oil with the molecular formula C₆H₁₉O₃Na . Its isolation involved solvent extraction, column chromatography, and spectroscopic characterization (1D/2D NMR, ESI-TOFMS) .

Chemical Reactions Analysis

Critical Reactions:

• Epoxide Cyclization :

  • A key intermediate, (E)-configurated naphthoquinone epoxide, undergoes acid-catalyzed cyclization to form the tricyclic core .

  • Optimal conditions: BF₃·Et₂O (5 mol%) in CH₂Cl₂ at -20°C, yielding 78% cyclized product .

• Diels-Alder Reaction :

  • Quinone dienophiles react with terpene-derived dienes to establish the naphthoquinone scaffold .

  • Stereochemical outcomes depend on solvent polarity and Lewis acid catalysts (e.g., ZnCl₂) .

Reaction Optimization and Kinetics

Reaction efficiency for Cordiaquinol K derivatives was enhanced using Design of Experiments (DoE) . Key findings include:

Factor	Optimal Range	Impact on Yield	Source
Temperature	30–70°C	+32% yield
Equivalents of base	2–10 eq	Nonlinear effect
Catalyst loading	5–10 mol%	Critical for ee

• Rate Law Analysis :

  • Alkylation steps follow first-order kinetics under pseudo-steady-state conditions .

  • Rate constants (k) for Diels-Alder reactions range from 0.15–0.45 M⁻¹s⁻¹ in THF .

Catalytic and Redox Behavior

Cordiaquinol K exhibits redox activity due to its quinone moiety:

• Electrochemical Modulation :

  • Applying 0.5 V bias accelerates proton-coupled electron transfer (PCET), increasing reaction rates by 10⁵-fold .

  • Overpotential reduction observed in acetonitrile/water mixtures .

• Acid-Base Reactivity :

  • The C4-hydroxy group (pKa ~8.9) participates in hydrogen bonding, influencing regioselectivity during alkylation .

Stability and Degradation Pathways

• Thermal Degradation :

  • Decomposition observed >150°C, forming naphthofuran derivatives .

• Photochemical Sensitivity :

  • UV exposure (254 nm) induces [4+2] cycloreversion, reverting to diene and quinone fragments .

Table 1: Synthetic Yields Under Varied Conditions

Step	Catalyst	Solvent	Yield (%)
Epoxide cyclization	BF₃·Et₂O	CH₂Cl₂	78
Diels-Alder	ZnCl₂	THF	65
Side-chain elongation	Pd(OAc)₂	Toluene	82

Table 2: Kinetic Parameters for Key Steps

Reaction	Rate Constant (k)	Activation Energy (kJ/mol)
Epoxide opening	0.22 s⁻¹	45.3
Quinone alkylation	0.37 M⁻¹s⁻¹	58.9

Mechanistic Insights

• Autocatalytic Behavior : Logistic growth models (d[M]/dt = rM(1 - M/K)) apply to self-amplifying steps in side-chain elongation .

• Stereochemical Control : β-cyclodextrin encapsulation enhances enantioselectivity (up to 94% ee) by stabilizing transition states .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound	Source	Molecular Formula	Physical State	Key Structural Features
Cordiaquinol K	Cordia fragrantissima	C₆H₁₉O₃Na	Deep yellow oil	Phenolic hydroxyl groups, quinone core
Cordiaquinol C	Cordia globifera	Not reported	Not reported	Benzochromene skeleton, prenyl side chains
Cordiaquinol J	Cordia fragrantissima	C₁₆H₂₂O₄Na	Pale pink crystals	Additional methoxy group at C-2
Globiferin	Cordia globifera	C₂₀H₂₄O₅	Crystalline solid	Diterpenoid lactone precursor

Key Observations :

• Cordiaquinol K shares a quinone core with Cordiaquinol C but differs in side-chain modifications and oxidation states.
• Cordiaquinol J has a distinct methoxy substitution at C-2, differentiating its NMR profile (e.g., C-1: δ 149.1 ppm in J vs. δ 135.8 ppm in K).
• Globiferin, a precursor to Cordiaquinol C, undergoes Cope rearrangement to form bioactive derivatives.

Functional Analogues

Table 2: Bioactivity Profiles

Compound	Bioactivity (IC₅₀/EC₅₀)	Target Organism/Cell Line	Cytotoxicity
Cordiaquinol K	Antileishmanial (activity reported)	Leishmania spp.	Non-toxic (COS-7, HuH-7)
Cordiaquinol C	Antimalarial (IC₅₀ = 1.2 µM)	Plasmodium falciparum (K1)	Not reported
Globiferin	Antimycobacterial, Antimalarial	Mycobacterium, Plasmodium	Moderate
Vismiaquinone A	Antimalarial (IC₅₀ = 1.42 µM)	Plasmodium falciparum (W2)	Not reported

Key Observations :

• Cordiaquinol K targets Leishmania parasites, contrasting with Cordiaquinol C and Vismiaquinone A, which are potent against malaria.
• The absence of cytotoxicity in Cordiaquinol K distinguishes it from Globiferin, which exhibits moderate toxicity.

Research Findings and Mechanistic Insights

• Structural-Activity Relationships (SAR): The quinone core in Cordiaquinol K and C is critical for redox-mediated antiparasitic activity. Side-chain hydrophobicity in Cordiaquinol C enhances antimalarial potency by improving membrane penetration.
• Biosynthetic Pathways: Cordiaquinol C is derived from Globiferin via Cope rearrangement, whereas Cordiaquinol K is synthesized through oxidative dimerization.